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Compound of Interest

Compound Name: OARV-771

Cat. No.: B10832090

Get Quote

This document provides essential safety and logistical information for the handling and disposal

of OARV-771, a replication-deficient adeno-associated viral vector. Adherence to these

protocols is mandatory to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Risk Assessment
OARV-771 is a BSL-2 (Biosafety Level 2) agent designed for targeted gene delivery to ocular

tissues. While replication-deficient, it poses a risk of unintended gene expression if accidental

exposure occurs, particularly to the mucous membranes of the eyes.

Primary Routes of Exposure:

Ocular (direct contact with eyes)

Inhalation of aerosols

Dermal (through broken skin)

Ingestion
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Personal Protective Equipment (PPE)
All personnel handling OARV-771 must wear the following minimum PPE. All PPE should be

donned before entering the BSL-2 laboratory and removed before exiting.

PPE Item Specification Purpose

Gloves
Nitrile, powder-free, double-

gloved

Prevents skin contact and

cross-contamination.

Lab Coat
Disposable, solid-front, with

tight-fitting cuffs

Protects skin and personal

clothing from contamination.

Eye Protection
Safety glasses with side

shields or tight-fitting goggles

Critical: Prevents ocular

exposure from splashes or

aerosols.

Face Protection
Face shield (in addition to

goggles/glasses)

Required for procedures with a

high risk of splash or aerosol

generation.

Respiratory N95 respirator
Required for procedures with a

high risk of aerosol generation.

Experimental Protocols & Handling
All work with OARV-771 must be conducted within a certified Class II Biosafety Cabinet (BSC)

to minimize aerosol generation and prevent contamination.
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Preparation Phase

Handling Phase (Inside BSC)

Post-Procedure Cleanup

Don appropriate PPE
(Double gloves, lab coat, eye protection)

Disinfect BSC work surface
(70% Ethanol, then 10% Bleach)

Assemble all necessary materials
(tubes, pipettes, OARV-771 stock)

Thaw OARV-771 vial
on ice

Perform serial dilutions
or experimental manipulations

Aliquot for use or storage

Aspirate liquid waste into
bleach-containing flask

Wipe down all surfaces and equipment
in BSC with 10% bleach

Dispose of all solid waste
in biohazard bag inside BSC
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Waste Generation (Inside BSC)

Decontamination

Final Disposal

Liquid Waste
(e.g., cell culture media)

Aspirate into flask containing
bleach (final conc. 10%)

Solid Waste
(e.g., pipette tips, tubes, gloves)

Place directly into
biohazard bag

Dispose of treated liquid
waste down the sanitary sewer Autoclave solid waste

Place autoclaved bag in
regulated medical waste container

Click to download full resolution via product page

To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
of OARV-771]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10832090/docs#standard-operating-procedure-
handling-and-disposal-of-oarv-771]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b10832090?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10832090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

